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Compound of Interest

Compound Name: Benzyl benzoate-d5

Cat. No.: B15572032

An In-depth Technical Guide on the Safety Data of Benzyl Benzoate-d5

This technical guide provides a comprehensive overview of the safety data for Benzyl
benzoate-d5 (CAS: 347840-01-1), intended for researchers, scientists, and drug development
professionals. Due to the limited availability of specific safety data for the deuterated form, this
document primarily references data from the non-deuterated Benzyl Benzoate (CAS: 120-51-
4), a standard practice given the minor influence of deuterium substitution on overall
toxicological and physical properties. All information is collated from publicly available Safety
Data Sheets (SDS).

Physical and Chemical Properties

Benzyl benzoate-d5 is a colorless liquid with a characteristic faint, sweet, balsamic odor.[1][2]
It is an ester of benzyl alcohol and benzoic acid.[3] The primary use of the deuterated form is
as an internal standard in clinical mass spectrometry and for research into the kinetic isotope
effect on drug metabolism.[4][5]

The following table summarizes the key physical and chemical properties.
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Property Value Citations

Molecular Formula C14H7Ds02

217.29 g/mol (deuterated) /

Molecular Weight

212.24 g/mol (non-deuterated)
Physical State Liquid
Appearance Colorless, clear, oily liquid
Melting Point 18 - 20 °C (64 - 68 °F)
Boiling Point 323 -324 °C (613 - 615 °F)
Density 1.118 g/cm3 at 25 °C

0.008 hPa (0.006 mmHg) at 25
Vapor Pressure

°C (77 °F)
Vapor Density 7.3 (Air=1)
Water Solubility Insoluble
Partition Coefficient log Pow: 3.97
Auto-ignition Temp. 480 °C (896 °F)
Flash Point 148 - 158 °C (298 - 316 °F)

Toxicological Information

Benzyl benzoate is harmful if swallowed. The toxicological data for the non-deuterated form is
presented below. It is not classified as a carcinogen.
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Test Type Species Route Value Citations
LD50 Rabbit Oral 1,900 mg/kg
LD50 Rabbit Dermal 4,000 mg/kg
1,700 - 1,900
LD50 Rat Oral
mg/kg
LC50 Fish - 2.32mg/l - 96 h
ATE (Oral) Oral 500 mg/kg

Potential Acute Health Effects:

Eyes: May cause eye irritation.

Skin: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: Harmful if swallowed. Ingestion may cause nausea and vomiting.

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for Benzyl Benzoate is summarized

below.

Classification Code Description Citations
Acute Toxicity (Oral) H302 Harmful if swallowed
Hazardous to the ) ]

_ _ Very toxic to aquatic
aguatic environment H400 i

ife

(Acute)
Hazardous to the Toxic to aquatic life
aquatic environment H411 with long lasting
(Chronic) effects
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GHS Pictograms:
e GHSO07 (Exclamation Mark)
e GHSO09 (Environment)

Signal Word: Warning

Experimental Protocols

Detailed experimental protocols for the toxicological data cited in the safety data sheets are not
extensively provided. However, one cited method for aquatic toxicity testing is "Directive
67/548/EEC, Annex V, C.1." for the LC50 test in Danio rerio (zebra fish). This directive outlines
the conditions for acute toxicity testing in fish, including test duration, conditions, and
observation parameters.

A general workflow for the analysis of synthesized deuterated compounds like Benzyl
benzoate-d5 typically involves confirmation of identity and purity using techniques such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to verify the degree of
deuteration.

Visualizations
Logical Relationships and Workflows

The following diagrams illustrate key safety-related workflows and logical relationships derived
from the SDS information.
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Toxicological Data Ecotoxicological Data
LD50 (Oral, Rat) = 1700 mg/kg LC50 (Fish) <= 10 mg/L
(300 < LD50 <= 2000) Chronic Effects Documented

\eads to Leads to

Classification

Acute Toxicity (Oral), Category 4
Aquatic Hazard (Chronic), Category 2

Label Elements

\/
Signal Word: Warning H302: Harmful if swallowed H411: Toxic to aquatic life with long lasting effects
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Caption: GHS classification logic for Benzyl Benzoate.
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Caption: Exposure routes and potential health effects.

Exposure Occurs

R s R

Ingestion Inhalation Skin Contact Eye Contact
/ N\

Rinse mouth with water. Move to fresh air. Wash off with soap
Do NOT induce vomiting. Give artificial respiration if needed. and plenty of water.

Flush eyes with water

as a precaution.

Consult a Physician

Click to download full resolution via product page

Caption: General first aid workflow for exposure incidents.

Safe Handling Safe Storage

Handling Procedures, Storage Conditions

Wear PPE: / l

- Safety glasses Keep in suitable, tightly Store at room temperature
- Gloves closed containers in a dry, cool place

Use in well-ventilated area Avoid contact with skin, eyes, Store away from

(e.g., fume hood) and clothing strong oxidizing agents

- Impervious clothing

Click to download full resolution via product page

Caption: Recommended handling and storage protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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